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Introduction

Methyl dimethylborinate, also known as dimethylborinic acid methyl ester, is an organoboron
compound with the chemical formula CsHsBO. As a member of the borinic acid ester class, it
serves as a versatile reagent and intermediate in organic synthesis. Its utility stems from the
unique electronic properties of the boron atom, which can engage in a variety of chemical
transformations. This technical guide provides a comprehensive overview of the core chemical
properties of methyl dimethylborinate, detailed experimental protocols for its synthesis, and a
summary of its spectroscopic and physical data.

Chemical and Physical Properties

Methyl dimethylborinate is a trivalent organoboron compound. The boron atom is bonded to
two methyl groups and a methoxy group.

Table 1: Physical and Chemical Properties of Methyl Dimethylborinate
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Property Value

CAS Number 4443-43-0[1]

Molecular Formula CsHoBO[1]

Molecular Weight 71.91 g/mol [1]

Boiling Point Data not readily available
Melting Point Data not readily available
Density Data not readily available
Solubility Soluble in most organic solvents.

Synthesis of Methyl Dimethylborinate

A common and effective method for the synthesis of methyl dimethylborinate involves the
reaction of a Grignard reagent, specifically methylmagnesium bromide, with a trialkoxyborane,
such as trimethoxyborane. This reaction proceeds through the formation of a borate complex,
which is subsequently treated with an acid to yield the desired borinic ester.

Experimental Protocol: Synthesis from
Methylmagnesium Bromide and Trimethoxyborane

This protocol is based on established methods for the preparation of boronic and borinic esters
from Grignard reagents and trialkoxyboranes.

Materials:

Trimethoxyborane (B(OCHs3)3)

Methylmagnesium bromide (CHsMgBr) solution in diethyl ether (e.g., 3.0 M)

Anhydrous diethyl ether

Anhydrous hydrogen chloride (HCI) in diethyl ether

Anhydrous sodium sulfate (Na2S0a)
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e Schlenk flask and other appropriate oven-dried glassware
e Magnetic stirrer and stir bar

e Syringes and needles

e Ice bath

e Rotary evaporator

 Distillation apparatus

Procedure:

o Reaction Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar and
a rubber septum under an inert atmosphere (e.g., argon or nitrogen).

o Addition of Reactants: To the flask, add a solution of trimethoxyborane in anhydrous diethyl
ether. Cool the flask to 0 °C using an ice bath.

o Grignard Reaction: Slowly add a solution of methylmagnesium bromide in diethyl ether to the
stirred trimethoxyborane solution via syringe. The addition should be carried out dropwise to
control the reaction temperature. After the addition is complete, allow the reaction mixture to
warm to room temperature and stir for an additional 1-2 hours.

 Acidification: Cool the reaction mixture back to 0 °C and slowly add a solution of anhydrous
hydrogen chloride in diethyl ether. This step protonates the intermediate borate complex.

o Workup: After acidification, a white precipitate of magnesium salts will form. Add anhydrous
sodium sulfate to the mixture to remove any water. Filter the mixture through a pad of Celite
to remove the solids.

 Purification: Concentrate the filtrate using a rotary evaporator to remove the diethyl ether.
The crude product can then be purified by distillation under reduced pressure to yield pure
methyl dimethylborinate.

Safety Precautions:
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All manipulations should be performed under an inert atmosphere due to the moisture
sensitivity of the reagents.

Grignard reagents are highly reactive and pyrophoric; handle with extreme care.

Anhydrous solvents and reagents are essential for the success of the reaction.

Work in a well-ventilated fume hood.
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Synthesis workflow for methyl dimethylborinate.

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of methyl dimethylborinate. The
following tables summarize the expected chemical shifts for 1H, 13C, and *B NMR spectroscopy
based on typical values for similar organoboron compounds.

Table 2: Predicted *H NMR Spectroscopic Data for Methyl Dimethylborinate

Protons Chemical Shift (6, ppm) Multiplicity
B-CHs ~0.2-0.8 Singlet
O-CHs ~3.4-3.7 Singlet

Table 3: Predicted 13C NMR Spectroscopic Data for Methyl Dimethylborinate
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Carbon Chemical Shift (6, ppm)
B-CHs ~0 - 10 (broad)
O-CHs ~50 - 55

Table 4: Predicted B NMR Spectroscopic Data for Methyl Dimethylborinate

Nucleus Chemical Shift (6, ppm)

1B ~50 - 60

Note on Spectroscopic Data: The chemical shifts for carbons and protons directly attached to
boron can be broad due to the quadrupolar nature of the boron-11 nucleus. The 1B NMR
spectrum is expected to show a single, relatively broad peak in the region typical for
tricoordinate borinic esters.

Reactivity and Applications

Borinic acid esters are valuable intermediates in organic synthesis. The boron-carbon bonds
can participate in various coupling reactions, and the borinic ester moiety can be transformed
into other functional groups.

e Suzuki-Miyaura Coupling: While less common than boronic acids, borinic acids and their
esters can in principle participate in palladium-catalyzed cross-coupling reactions.

o Oxidation: The boron-carbon bonds can be oxidized, for example with hydrogen peroxide, to
yield alcohols.

o Lewis Acidity: The boron atom in methyl dimethylborinate is a Lewis acid and can form
adducts with Lewis bases.
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Reactivity pathways of methyl dimethylborinate.

Handling and Storage

Methyl dimethylborinate is expected to be sensitive to moisture and air. Therefore, it should be
handled and stored under an inert atmosphere (e.g., argon or nitrogen). It is advisable to store
the compound in a tightly sealed container in a cool, dry place.

Conclusion

Methyl dimethylborinate is a fundamental organoboron compound with significant potential in
synthetic organic chemistry. This guide has provided a summary of its key chemical properties,
a detailed protocol for its synthesis, and an overview of its expected spectroscopic
characteristics and reactivity. The information presented herein is intended to be a valuable
resource for researchers and professionals in the fields of chemistry and drug development.
Further experimental investigation is warranted to fully elucidate all of its physical and chemical

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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